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Compound of Interest

Compound Name: Dipropylene Glycol

Cat. No.: B041319

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the use of Dipropylene Glycol (DPG), ensuring the protection of
personnel and the integrity of research.

Dipropylene Glycol is recognized as a substance with low acute toxicity.[1] However,
adherence to proper safety protocols is crucial to minimize exposure and mitigate any potential
risks. The following procedures outline the necessary personal protective equipment (PPE),
handling instructions, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) for
Dipropylene Glycol

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended equipment for handling Dipropylene Glycol in

various laboratory settings.
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Protection Type

Equipment

Standard/Specificati
on

Notes

Eye/Face Protection

Tightly fitting safety
goggles with side-
shields

EN 166 (EU) or
NIOSH (US) approved

Recommended for all
handling procedures

to prevent splashes.

[2]

Hand Protection

Chemical-resistant

gloves

EU Directive
89/686/EEC, EN 374

Butyl or nitrile rubber
gloves offer good
resistance.[3] PVC
gloves provide less
resistance.[3] Always
inspect gloves for

integrity before use.[2]

[3]

Body Protection

Standard lab coat or

cotton protective

clothing

N/A

For routine
operations, standard
protective clothing is
sufficient.[3] For tasks
with a higher risk of
splashes or significant
exposure, chemical-
resistant clothing and

boots are advised.[3]

Respiratory Protection

Full-face respirator

with appropriate filter
(e.g., A2-P2) or Self-

Contained Breathing

Apparatus (SCBA)

BS EN 136, BS EN
14387, BS EN 137,
BS EN 138

Generally not required
when working in a
well-ventilated area.[4]
[5] Use is
recommended if
ventilation is
inadequate or if
exposure limits are
exceeded.[2][3]

Operational Plan: Safe Handling Procedures
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Adherence to a standardized operational plan minimizes the risk of accidental exposure and
ensures a controlled laboratory environment.

Step 1: Preparation and Engineering Controls

Ensure the work area is well-ventilated.[2] The use of local exhaust ventilation is
recommended to maintain airborne levels below exposure limits.[5]

Locate the nearest safety shower and eyewash station before beginning work.

Remove all potential sources of ignition, as Dipropylene Glycol is a combustible liquid.[4]

Use non-sparking tools and take precautionary measures against static discharge.[2][6]
Step 2: Chemical Handling

» Avoid direct contact with skin and eyes.[2]

e Avoid the formation and inhalation of mists or vapors.[2]

o Keep the container tightly closed when not in use.[2][7]

» Store Dipropylene Glycol in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[7][8]

Step 3: Post-Handling

e Wash hands thoroughly with soap and water after handling.[2]
o Clean any contaminated surfaces promptly.

o Store PPE in a designated clean area.

Disposal Plan: Managing Dipropylene Glycol Waste

Proper disposal of chemical waste is critical to prevent environmental contamination and
comply with regulations.

Product Disposal:
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» Dipropylene Glycol should be disposed of through a licensed chemical destruction facility
or by controlled incineration with flue gas scrubbing.[2]

» Do not discharge into sewers or waterways.[2][5]

Contaminated Packaging Disposal:

o Containers should be triple-rinsed with an appropriate solvent.[2]

e The rinsed containers can then be offered for recycling or reconditioning.[2]

 Alternatively, packaging can be punctured to render it unusable and disposed of in a sanitary
landfill where permitted.[2]

Emergency Protocol: Accidental Release Response

In the event of a spill, a swift and organized response is crucial to contain the material and
protect personnel. The following workflow outlines the key steps for managing a Dipropylene
Glycol spill.
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Immediate Actions

Evacuate non-essential personnel from the immediate spill area.

Alert supervisor and nearby personnel.

Remove all sources of ignition.

Assessment é;' Containment

Assess the spill size and potential hazards.

Ensure adequate ventilation.

Don appropriate PPE (gloves, goggles, protective clothing).

Contain the spill using inert absorbent material (e.g., sand, earth).

Cleanup & Disposal

Collect absorbed material using non-sparking tools.

Place collected waste into a labeled, sealable container.

Decontaminate the spill area with soap and water.

Dispose of waste according to institutional and local regulations.

<
%

Reporting

Report the incident as per laboratory protocol.

<
%

Click to download full resolution via product page

Caption: Workflow for handling a Dipropylene Glycol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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